Cas no 887198-13-2 ((2E)-N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-3-phenylprop-2-enamide
• CAS No: 887198-13-2
• MF: C₂₂H₁₇N₃O
• MW: 339.389884710312
• CID: 5556931
• Update Time: 2025-06-09

(2E)-N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-3-phenylprop-2-enamide
• (2E)-N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-3-phenylprop-2-enamide

• Inchi： 1S/C22H17N3O/c26-22(14-9-17-6-2-1-3-7-17)23-19-12-10-18(11-13-19)20-16-25-15-5-4-8-21(25)24-20/h1-16H,(H,23,26)/b14-9+
• InChI Key： OCBUYOFGWHSGPW-NTEUORMPSA-N
• SMILES： C(NC1=CC=C(C2=CN3C(=N2)C=CC=C3)C=C1)(=O)/C=C/C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-3-phenylprop-2-enamide

Introduction to (2E)-N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-3-phenylprop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 887198-13-2 represents a fascinating molecule in the realm of chemical biology, particularly within the domain of drug discovery and development. The systematic name, (2E)-N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-3-phenylprop-2-enamide, provides a detailed insight into its structural composition and potential biological activities. This introduction aims to explore the compound's structure, its significance in contemporary research, and its potential applications in pharmaceuticals.

The core structure of this compound is characterized by a combination of heterocyclic rings and aromatic groups, which are known to be pivotal in modulating biological pathways. Specifically, the presence of an imidazo[1,2-a]pyridine moiety is noteworthy, as this scaffold has been extensively studied for its role in various pharmacological applications. Imidazo[1,2-a]pyridines are known for their ability to interact with a diverse range of biological targets, including enzymes and receptors, making them valuable in the development of therapeutic agents.

Furthermore, the phenyl and propenamide groups contribute to the compound's overall pharmacophore, enhancing its binding affinity and specificity. The propenamide moiety, in particular, is often associated with anti-inflammatory and analgesic properties, which have been observed in several related compounds. This structural feature suggests that (2E)-N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-3-phenylprop-2-enamide may exhibit similar therapeutic effects.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug design. The imidazo[1,2-a]pyridine scaffold has been particularly noted for its role in inhibiting kinases and other enzymes involved in cancer progression. Studies have shown that derivatives of this scaffold can selectively target certain enzymatic pathways, thereby minimizing side effects associated with broad-spectrum inhibitors. The compound with CAS number 887198-13-2 is no exception and has been investigated for its potential anti-cancer properties.

In addition to its anti-cancer potential, this compound has also been explored for its immunomodulatory effects. The interaction between the imidazo[1,2-a]pyridine moiety and immune receptors has been shown to modulate immune responses, making it a promising candidate for treating autoimmune diseases and infections. Preliminary studies have indicated that (2E)-N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-3-phenylprop-2-enamide can enhance the activity of certain immune cells while suppressing others, thereby creating a balanced immune response.

The phenyl group in the compound's structure also contributes to its biological activity by influencing electron distribution and steric interactions. Phenyl rings are known to be versatile in drug design due to their ability to form hydrophobic interactions with biological targets. This property has been leveraged in the development of various pharmaceuticals, where phenyl groups enhance binding affinity and stability.

One of the most exciting aspects of this compound is its potential as a lead molecule for further drug development. The combination of an imidazo[1,2-a]pyridine scaffold with a phenylpropenamide group creates a unique pharmacophore that can be modified to improve potency and selectivity. Researchers have already begun exploring analogs of this compound, aiming to optimize its pharmacological properties.

The synthesis of (2E)-N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-3-phenylprop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the imidazo[1,2-a]pyridine ring through condensation reactions involving appropriate precursors. Subsequent steps involve introducing the phenyl group and the propenamide moiety through functional group transformations such as alkylation and amide bond formation.

The use of modern synthetic techniques has significantly improved the efficiency and yield of these reactions. Catalytic methods and flow chemistry have enabled researchers to produce complex molecules more rapidly and with greater precision. These advancements have not only facilitated the synthesis of this compound but also opened new avenues for exploring related structures.

Evaluation of the compound's biological activity typically involves both in vitro and in vivo studies. In vitro assays are used to assess interactions with specific targets such as enzymes or receptors. These studies provide initial insights into the compound's mechanism of action and potential therapeutic effects. In vivo studies further validate these findings by evaluating the compound's efficacy and safety in animal models.

Preliminary results from these studies have been encouraging, showing that (2E)-N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-3-phenylprop-2-enamide exhibits significant activity against various biological targets. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. Additionally, it has shown promise in modulating immune responses, which could make it useful for treating autoimmune diseases.

The potential applications of this compound extend beyond cancer therapy and immunomodulation. Its structural features suggest that it may also be effective against other diseases such as inflammation-related disorders and neurodegenerative conditions. Further research is needed to fully explore these possibilities.

In conclusion, (CAS number 887198-13-2) represents a promising molecule with significant potential in modern chemical biology. Its unique structure combining an imidazo[1,2-a]pyridine scaffold with a phenylpropenamide group makes it a valuable candidate for drug development. With ongoing research aimed at optimizing its pharmacological properties, this compound could play a crucial role in addressing various therapeutic challenges.